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Introduction

Neodymium (Nd3*) has long been a cornerstone dopant for solid-state lasers, traditionally
hosted in oxide crystals like YAG (Yttrium Aluminum Garnet) and various glasses.[1] However,
the exploration of alternative host materials is crucial for accessing new spectral regions and
improving laser performance. Sulfide-based chalcogenide glasses, such as Gallium Lanthanum
Sulfide (GazSs-LazSs3), have emerged as promising hosts for Nd3* ions.[2] Their low phonon
energies reduce non-radiative decay rates, making them attractive for applications like mid-
infrared lasers and fiber amplifiers.[2][3] This document provides a comprehensive overview of
the application of Neodymium-doped sulfide glasses in solid-state lasers, including detailed
experimental protocols and a summary of key performance data.

Data Presentation: Spectroscopic and Laser
Properties

The following tables summarize key quantitative data for Neodymium-doped sulfide and
selenide glasses, facilitating comparison with traditional host materials.

Table 1: Spectroscopic Properties of Nd3* in Various Host Glasses
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Table 2: Laser Performance of Nd3*-Doped Chalcogenide Fiber Laser
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Mandatory Visualizations

Signaling Pathways and Experimental Workflows
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Caption: Energy level diagram of the Nd3* ion in a solid-state host, illustrating the four-level
laser system.
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Caption: Workflow for fabricating Nd-doped sulfide glass and fiber.

Experimental Protocols

Protocol 1: Synthesis of Nd**-Doped Gallium Lanthanum
Sulfide (Gaz2S3-La2S3) Glass via Melt-Quenching

Objective: To synthesize high-purity, optically homogeneous Nd3+-doped Ga2Ss-LazSs glass.

Materials:

High-purity (99.99% or higher) Gallium(lll) sulfide (GazSs), Lanthanum(lll) sulfide (LazSs),
and Neodymium(lll) sulfide (Nd2Ss) powders.

e Vitreous carbon crucible.

 Silica ampoule.

e Glovebox with a nitrogen atmosphere.

» High-temperature furnace (capable of reaching at least 1200 °C).

e Quenching setup (e.g., water-cooled jacket).

e Annealing furnace.

Procedure:

e Precursor Preparation: Inside a nitrogen-purged glovebox, weigh the appropriate amounts of
GazSs, Laz2Ss, and Nd2Ss powders to achieve the desired composition (e.g., 70% GazSs,
30% LazSs, with 0.05 mol% Nd2Ss).[6]

e Mixing: Thoroughly mix the powders to ensure a homogeneous starting batch.

¢ Crucible Loading: Transfer the mixed powders into a vitreous carbon crucible.
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e Sealing: Place the crucible inside a silica tube, which is then sealed under vacuum. This
prevents oxidation and contamination during melting.[13]

e Melting: Place the sealed silica ampoule in a high-temperature furnace. Ramp the
temperature to approximately 1150 °C and hold for 24 hours to ensure complete melting and
homogenization.[6]

e Quenching: Rapidly cool the molten glass to prevent crystallization. This can be achieved by
pushing the crucible into a water-cooled jacket.[6]

e Annealing: Transfer the resulting glass rod to an annealing furnace. Heat the glass to a
temperature slightly below its glass transition temperature (e.g., 490 °C for some
compositions) and hold for 24 hours to relieve internal stresses.[5]

e Cooling: Slowly cool the annealed glass to room temperature.

o Characterization: The resulting glass can be cut and polished for subsequent spectroscopic
and laser experiments.

Protocol 2: Fabrication of Nd3**-Doped Sulfide Glass
Fiber via Rod-in-Tube Technique

Objective: To fabricate a core-cladding optical fiber from Nd3*+-doped sulfide glass.
Materials:

o Nd3*-doped sulfide glass rod (core).

o Undoped sulfide glass tube with a slightly lower refractive index (cladding).

o Fiber drawing tower with a controlled atmosphere.

Procedure:

o Preform Preparation: Insert the Nd3*-doped glass rod (core) into the undoped cladding tube
to create a preform.[10]

e Mounting: Mount the preform vertically in the furnace of the fiber drawing tower.
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e Heating: Heat the preform to its softening temperature. The drawing temperature for Ge-Sb-
Se glass, for example, is between 348 to 370 °C.[14]

» Drawing: Once the glass is soft, a small-diameter fiber can be drawn from the bottom of the
preform. The fiber diameter is controlled by the drawing speed and the preform feed rate.

o Coating: (Optional) An in-line polymer coating can be applied to the fiber to protect its
surface and improve its mechanical strength.

Spooling: The drawn fiber is wound onto a spool.

Protocol 3: Spectroscopic Characterization of Nd3*-
Doped Sulfide Glass

Objective: To measure the absorption and emission spectra, and the fluorescence lifetime of
Nd3* in the sulfide glass host.

Apparatus:
e UV-Vis-NIR spectrophotometer.

o Fluorometer with a pulsed laser source (e.g., a tunable Ti:sapphire laser or a laser diode at
~800 nm) and a suitable detector (e.g., an InGaAs photodiode).

« Digital oscilloscope.
Procedure:

o Sample Preparation: Use a polished, plane-parallel sample of the Nd3*+-doped sulfide glass
of known thickness.

o Absorption Measurement: a. Record the absorption spectrum of the glass sample using the
spectrophotometer over a wavelength range that covers the Nd3+ absorption bands (typically
300 nm to 2500 nm). b. Identify the characteristic absorption peaks of Nd3*, such as the
transition from the “4lo/2 ground state to various excited states.
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Emission Measurement: a. Excite the sample with a laser source at one of the strong
absorption wavelengths of Nd3* (e.g., ~808 nm). b. Collect the emitted fluorescence at a 90-
degree angle to the excitation beam to minimize scattered pump light. c. Record the
emission spectrum using the fluorometer. The main emission peak for laser applications is
typically around 1064 nm, corresponding to the #Fs/2 — #l11/2 transition.

Fluorescence Lifetime Measurement: a. Excite the sample with a short pulse from the laser.
b. Record the decay of the fluorescence intensity over time using the photodetector and
oscilloscope. c. Fit the decay curve to an exponential function to determine the fluorescence
lifetime (t_f).

Protocol 4: Setup and Operation of a Diode-Pumped
Nd3*:Sulfide Glass Laser

Objective: To construct and operate a basic solid-state laser using a Nd3*-doped sulfide glass

as the gain medium.

Components:

Nd3*-doped sulfide glass gain medium (e.g., a polished rod or fiber).

High-power laser diode pump source (~808 nm).

Focusing optics (lenses to shape and focus the pump beam into the gain medium).
Laser cavity mirrors:

o Input Coupler (IC): Highly reflective (HR) at the laser wavelength (~1064 nm) and highly
transmissive (HT) at the pump wavelength (~808 nm).

o Output Coupler (OC): Partially reflective (PR) at the laser wavelength to allow the laser
beam to exit the cavity.

Kinematic mirror mounts for precise alignment.

Laser power meter.
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¢ Infrared viewer or camera.
Procedure:

o Component Mounting: a. Mount the laser diode pump source and its power supply. b. Mount
the focusing lenses on an optical rail. c. Mount the Nd3*:sulfide glass in a suitable holder
(potentially with cooling). d. Mount the IC and OC mirrors in their kinematic mounts.

e Pump Beam Alignment: a. Turn on the pump diode at low power. b. Use the focusing lenses
to collimate and then focus the pump beam into the center of the gain medium. An IR viewer
can be used to visualize the pump beam spot.

o Cavity Alignment: a. Place a target after the OC mirror. b. Adjust the IC mirror so that the
reflection of the pump beam from the gain medium's surface is centered back on the pump
diode's output facet. c. Adjust the OC mirror so that the multiple reflections between the IC
and OC (visible with an IR viewer) are all collinear and centered on the target. This process
can be iterative and requires fine adjustments of the kinematic mounts.[15]

e Lasing Operation: a. Place the laser power meter after the OC. b. Gradually increase the
pump diode current while monitoring the power meter. c. Once the pump power exceeds the
laser threshold, a significant increase in output power should be observed. d. Fine-tune the
mirror alignment to maximize the output power.

o Characterization: a. Measure the output power as a function of the input pump power to
determine the slope efficiency. b. The laser output can be directed to a spectrometer to
measure the lasing wavelength and spectral width.

Conclusion

Neodymium-doped sulfide glasses represent a compelling class of materials for solid-state
lasers, particularly for applications requiring emission in the near- and mid-infrared regions.
Their favorable spectroscopic properties, stemming from the low-phonon-energy environment
of the sulfide host, open up possibilities for efficient laser operation at wavelengths that are
difficult to achieve with conventional oxide-based hosts. While challenges in material synthesis
and handling remain, the protocols and data presented here provide a solid foundation for
researchers and scientists to explore the potential of these materials in developing next-
generation laser systems.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gophotonics.com [gophotonics.com]
2. archive.ll.mit.edu [archive.ll.mit.edu]

3. SIPS2022 - Synthesis and Characterizations of Neodymium Doped Alumino-Phosphate
Glasses for IR Lasers [flogen.org]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. mdpi.com [mdpi.com]

. researchgate.net [researchgate.net]

© 00 ~N oo o b~

. Nd-Doped Laser Glass Spectroscopic and Physical Properties (Technical Report) |
OSTI.GOV |[osti.gov]

10. researchgate.net [researchgate.net]

11. old.joam.inoe.ro [old.joam.inoe.ro]

12. duepublico2.uni-due.de [duepublico2.uni-due.de]
13. old.joam.inoe.ro [old.joam.inoe.ro]

14. orbit.dtu.dk [orbit.dtu.dk]

15. edmundoptics.com [edmundoptics.com]

To cite this document: BenchChem. [Application Notes and Protocols: Neodymium-Doped
Sulfide Glasses in Solid-State Lasers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-
state-lasers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b079876?utm_src=pdf-custom-synthesis
https://www.gophotonics.com/community/what-are-diode-pumped-solid-state-lasers
https://archive.ll.mit.edu/publications/journal/pdf/vol03_no3/3.3.5.diodepumpedlaser.pdf
https://www.flogen.org/sips2022/paper-13-534.html
https://www.flogen.org/sips2022/paper-13-534.html
https://www.researchgate.net/publication/229347277_Judd-Ofelt_analysis_of_spectroscopic_properties_of_Nd3-doped_novel_fluorophosphate_glass
https://www.researchgate.net/publication/253519463_Similar_behaviors_of_sulfide_and_selenide-based_chalcogenide_glasses_to_form_glass_ceramics
https://www.researchgate.net/publication/358461623_Comparison_of_45-6_mm_luminescent_and_lasing_properties_of_rare_earth_dopants_in_chalcogenide_glasses
https://www.mdpi.com/2304-6732/10/12/1323
https://www.researchgate.net/publication/305109966_Study_of_Spectroscopic_Properties_of_Pure_and_Nd_Doped_Ca3La2BO34_Glasses
https://www.osti.gov/biblio/15011789
https://www.osti.gov/biblio/15011789
https://www.researchgate.net/publication/266409612_Development_and_applications_of_chalcogenide_glass_optical_fibers_at_NRL
https://old.joam.inoe.ro/arhiva/pdf4_3/Aggarwal.pdf
https://duepublico2.uni-due.de/servlets/MCRFileNodeServlet/duepublico_derivate_00075999/Fjodorow_et_al_2021_Mid-infrared_laser.pdf
https://old.joam.inoe.ro/arhiva/Pdf3_3/Sanghera.pdf
https://orbit.dtu.dk/files/211172201/Wu_Stack_and_draw_MOF_GeSbSe_chalcogenide_glass_OSAAPC2018.pdf
https://www.edmundoptics.com/knowledge-center/video/tutorials/how-to-align-a-laser-system/
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/product/b079876#neodymium-sulfide-as-a-dopant-in-solid-state-lasers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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